N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C16H13ClN2O4S/c1-19-10-5-6-24-14(10)13(20)12(16(19)22)15(21)18-9-7-8(17)3-4-11(9)23-2/h3-7,20H,1-2H3,(H,18,21)
• InChI Key: AXBPFXWEZLFJND-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=C(C1=O)C(=O)NC3=C(C=CC(=C3)Cl)OC)O)SC=C2
• Molecular Formula: C16H13ClN2O4S
• Molecular Weight: 364.8 g/mol
• CAS No.: 1251695-73-4

Description

N-(5-chloro-2-methoxyphenyl)-7-hydroxy-4-methyl-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C16H13ClN2O4S and its molecular weight is 364.8. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry Applications

• Discovery and Optimization : Research on structurally related compounds often involves the discovery of selective kinase inhibitors for cancer treatment. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors. Such studies are crucial in the optimization of compound properties for better solubility, potency, and selectivity (Schroeder et al., 2009).
• Synthesis of Fused Polyheterocyclic Systems : Research into novel synthetic routes for creating fused polyheterocyclic systems is another area of interest. This includes the development of new methods for synthesizing complex structures that could have various medicinal and material applications, such as in the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines (Bakhite et al., 2005).

Pharmacological Research

• Cytotoxicity Studies : Compounds with structural similarities are often subjected to cytotoxicity studies to evaluate their potential as therapeutic agents. For instance, the synthesis and characterization of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives for their in vitro cytotoxic activity against cancer cell lines can provide valuable insights into the compound's therapeutic potential (Hassan et al., 2014).